Cas no 1351644-93-3 (N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• CAS No: 1351644-93-3
• MF: C₁₈H₂₂FN₃OS
• MW: 347.450186252594
• CID: 6205996
• PubChem ID: 71790299
• Update Time: 2025-07-09

N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]acetamide
• N-[2-(cyclohexen-1-yl)ethyl]-2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]acetamide
• 1351644-93-3
• F6225-0575
• AKOS024540173
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide
• VU0537849-1

• Inchi： 1S/C18H22FN3OS/c1-22(18-21-17-14(19)8-5-9-15(17)24-18)12-16(23)20-11-10-13-6-3-2-4-7-13/h5-6,8-9H,2-4,7,10-12H2,1H3,(H,20,23)
• InChI Key： MVYSIIDOGIFTRC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(NCCC1=CCCCC1)=O)F

Computed Properties

• Exact Mass: 347.14676167g/mol
• Monoisotopic Mass: 347.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide

N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide: A Comprehensive Overview

The compound with CAS No. 1351644-93-3, known as N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a cyclohexene ring, a benzothiazole moiety, and an aminoacetamide group. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 4-fluoro substitution on the benzothiazole ring in this compound adds an additional layer of complexity and functionality, potentially enhancing its pharmacokinetic properties. Researchers have also explored the use of cyclohexene-containing compounds in the synthesis of advanced materials, such as high-performance polymers and nanomaterials.

The synthesis of N-2-(cyclohex-1-en-1-yl)ethyl...aminoacetamide involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the benzothiazole core through condensation reactions, followed by functionalization with the cyclohexene and aminoacetamide groups. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

From a structural standpoint, the compound exhibits a high degree of steric hindrance due to the bulky cyclohexene ring and the aminoacetamide group. This steric effect can influence its solubility, stability, and interaction with biological targets. Computational studies using molecular docking have revealed potential binding affinities for this compound with various enzyme targets, suggesting its potential as a lead compound in drug design.

In terms of applications, N-aminoacetamides are known for their role as intermediates in peptide synthesis and as building blocks for more complex molecules. The integration of a benzothiazole moiety into this structure further expands its utility, particularly in the development of fluorescent probes and sensors. Recent advancements in fluorescence imaging techniques have underscored the importance of such compounds in biomedical research.

The environmental impact and biodegradability of this compound are also areas of growing interest. Preliminary studies indicate that the presence of electron-withdrawing groups like fluorine can influence its degradation pathways under aerobic conditions. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, N-2-(cyclohex-1-en-1-y)...aminoacetamide represents a promising candidate for various chemical applications due to its unique structure and functional groups. Its synthesis methodology, structural properties, and potential applications highlight its significance in contemporary chemical research. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic and industrial pursuits.